6-Bromo-1-(4-methylpiperazin-1-yl)phthalazine

• Molecular Formula: C13H15BrN4
• Molecular Weight: 307.19 g/mol
• IUPAC Name: 6-bromo-1-(4-methylpiperazin-1-yl)phthalazine
• InChI: InChI=1S/C13H15BrN4/c1-17-4-6-18(7-5-17)13-12-3-2-11(14)8-10(12)9-15-16-13/h2-3,8-9H,4-7H2,1H3
• InChI Key: ZRAQYLKVKUPHTQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C3C=CC(=CC3=CN=N2)Br

Description

6-Bromo-1-(4-methylpiperazin-1-yl)phthalazine is a useful research compound. Its molecular formula is C13H15BrN4 and its molecular weight is 307.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6-bromo-1-chlorophthalazine (0.12 g, 0.5 mmol), 1-methylpiperazine (0.11 mL, 1.0 mmol) and potassium carbonate (0.07 g, 0.5 mmol) in ACN (5 mL) was added to a glass microwave reaction vessel. The reaction mixture was stirred and heated in a Smith Synthesizer® microwave reactor (Personal Chemistry, Inc., Upssala, Sweden) at 180° C. for 20 min. The mixture was concentrated in vacuo, and was purified by flash chromatography (silica gel) eluting with 2% 2 M ammonia in methanol/dichloromethane to 6% 2 M ammonia in MeOH/D)CM to give 6-bromo-1-(4-methylpiperazin-1-yl)phthalazine as yellow solid. MS (ES+): 307, 309 (M+H)+.